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Compound of Interest

Compound Name: BAY 249716

Cat. No.: B15563277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

BAY 249716 is a novel small molecule demonstrating a compelling dual-action profile with

potential applications in both oncology and infectious disease. This document provides an in-

depth technical overview of its core mechanisms, supported by available quantitative data,

detailed experimental protocols, and pathway visualizations.

Core Therapeutic Actions
BAY 249716 exhibits two primary biological activities: modulation of the p53 tumor suppressor

protein and potent antitubercular effects.

p53 Modulation: BAY 249716 acts as a modulator of mutant p53 condensation. It has been

shown to stabilize the wild-type p53 (p53WT) protein as well as clinically relevant mutant

forms, including p53R175H and p53Y220C. The stabilization of p53, a critical guardian of the

genome, is a key strategy in cancer therapy to restore its tumor-suppressive functions.

Antitubercular Activity: The compound displays significant activity against Mycobacterium

tuberculosis, with a reported 90% inhibitory concentration (IC90) of less than 0.10 μg/mL.[1]

[2]
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The following tables summarize the key quantitative findings from preclinical studies of BAY
249716.

Table 1: Antitubercular and Anti-proliferative Activity

Parameter Value Description

Antitubercular IC90 <0.10 μg/mL

90% inhibitory concentration

against Mycobacterium

tuberculosis.[1][2]

Anti-proliferative IC50 Low-μM

50% inhibitory concentration

against a range of cancer cell

lines with varying p53 mutation

statuses.

Table 2: p53 Protein Stabilization (nano-Differential Scanning Fluorimetry)

p53 Variant Melting Temperature (Tm)

p53WT 41.6°C ± 0.01°C

p53R175H 35.0°C ± 0.086°C

p53Y220C 34.7°C ± 0.02°C

Signaling and Mechanistic Pathways
The dual actions of BAY 249716 can be visualized through its distinct molecular interactions.

p53 Stabilization Pathway
BAY 249716 directly interacts with both wild-type and mutant p53 proteins, leading to their

stabilization. This is hypothesized to prevent the aggregation of mutant p53 and potentially

restore some of its transcriptional activity, leading to downstream tumor-suppressive effects like

cell cycle arrest and apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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